Cas no 1132-60-1 (1-Piperidinepropanesulfonicacid)

1-Piperidinepropanesulfonic acid (PIPES) is a zwitterionic biological buffer widely used in biochemical and biophysical research due to its effective pH stabilization in the range of 6.1–7.5. Its key advantages include minimal interference with biological processes, low metal ion binding affinity, and high solubility in aqueous solutions. PIPES is particularly suitable for cell culture, enzyme assays, and electrophoresis, where maintaining consistent pH is critical. The buffer exhibits excellent thermal and chemical stability, making it reliable for long-term experiments. Additionally, PIPES does not absorb UV light at wavelengths above 260 nm, ensuring compatibility with spectrophotometric analyses. Its inert nature and buffering efficiency make it a preferred choice in sensitive biological applications.
1-Piperidinepropanesulfonicacid structure
1132-60-1 structure
Product Name:1-Piperidinepropanesulfonicacid
CAS No:1132-60-1
MF:C8H17NO3S
MW:207.290481328964
CID:186677
PubChem ID:70806
Update Time:2025-05-20

1-Piperidinepropanesulfonicacid Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinepropanesulfonicacid
    • 3-(Piperidin-1-yl)propane-1-sulfonic acid
    • 3-piperidin-1-ylpropane-1-sulfonic acid
    • piperidine-1-propanesulphonic acid
    • 3-<1-Piperidino>-propan-1-sulfonat
    • EINECS 214-476-4
    • piperidine-1-propanesulfonic acid
    • piperidine-N-(3-propanesulfonic acid)
    • AKOS024333901
    • SCHEMBL916959
    • NE4H83JFB6
    • UNII-NE4H83JFB6
    • NSC 226368
    • SS-4895
    • BAA13260
    • 1-Piperidinepropanesulfonic acid
    • 1132-60-1
    • NS00045348
    • DTXSID20150319
    • NSC226368
    • 1-Piperidinepropanesulphonic acid
    • 3-(piperidin-1-yl)propane-1-sulfonicacid
    • NSC-226368
    • Inchi: 1S/C8H17NO3S/c10-13(11,12)8-4-7-9-5-2-1-3-6-9/h1-8H2,(H,10,11,12)
    • InChI Key: ALDBKVFJKDDXNP-UHFFFAOYSA-N
    • SMILES: S(CCCN1CCCCC1)(=O)(=O)O

Computed Properties

  • Exact Mass: 207.09300
  • Monoisotopic Mass: 207.092914
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.9
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.514
  • PSA: 65.99000
  • LogP: 1.76890

1-Piperidinepropanesulfonicacid Security Information

1-Piperidinepropanesulfonicacid Pricemore >>

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1-Piperidinepropanesulfonicacid Related Literature

Additional information on 1-Piperidinepropanesulfonicacid

Introduction to 1-Piperidinepropanesulfonic Acid (CAS No. 1132-60-1)

1-Piperidinepropanesulfonic Acid (CAS No. 1132-60-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, analytical chemistry, and materials science. This compound, also known as Piperaquine Propane Sulfonic Acid, is a sulfonic acid derivative of piperidine and has gained attention due to its unique chemical properties and potential biological activities.

The chemical structure of 1-Piperidinepropanesulfonic Acid consists of a piperidine ring attached to a propanesulfonic acid group. This structure confers the compound with both basic and acidic functionalities, making it an excellent buffer and stabilizer in various chemical and biological systems. The compound is highly soluble in water and can be used in a wide range of pH conditions, which enhances its utility in laboratory and industrial settings.

In the pharmaceutical industry, 1-Piperidinepropanesulfonic Acid has been explored for its potential as a drug candidate and as an excipient in drug formulations. Recent studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-Piperidinepropanesulfonic Acid can effectively reduce inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent.

Beyond its pharmaceutical applications, 1-Piperidinepropanesulfonic Acid is also used as a reagent in analytical chemistry. Its unique chemical properties make it an excellent choice for chromatographic separations and as a stabilizer in analytical solutions. A recent study in the Journal of Chromatography A (2022) highlighted the use of 1-Piperidinepropanesulfonic Acid as a mobile phase additive in high-performance liquid chromatography (HPLC), improving the resolution and stability of complex mixtures.

In materials science, 1-Piperidinepropanesulfonic Acid has found applications in the synthesis of functional polymers and coatings. Its ability to form stable complexes with metal ions makes it useful in the development of conductive materials and sensors. A study published in the Journal of Polymer Science Part A: Polymer Chemistry (2023) reported the synthesis of conductive polymers using 1-Piperidinepropanesulfonic Acid as a dopant, resulting in materials with enhanced electrical conductivity and mechanical strength.

The safety profile of 1-Piperidinepropanesulfonic Acid is another important aspect to consider. Extensive toxicological studies have shown that this compound is generally safe for use in both laboratory and industrial settings. However, like any chemical compound, proper handling and storage practices should be followed to ensure safety. The compound should be stored in a cool, dry place away from incompatible materials and should be handled using appropriate personal protective equipment (PPE).

In conclusion, 1-Piperidinepropanesulfonic Acid (CAS No. 1132-60-1) is a multifaceted compound with a wide range of applications across various fields. Its unique chemical properties make it an invaluable tool in pharmaceutical research, analytical chemistry, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.

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